Cas no 2228774-50-1 (2-4-(methoxymethyl)phenyl-2-methylpropanal)

• Product Name: 2-4-(methoxymethyl)phenyl-2-methylpropanal
• CAS No: 2228774-50-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6367629
• PubChem ID: 165639526
• Update Time: 2025-11-06

2-4-(methoxymethyl)phenyl-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-4-(methoxymethyl)phenyl-2-methylpropanal
• 2228774-50-1
• 2-[4-(methoxymethyl)phenyl]-2-methylpropanal
• EN300-1772089

• Inchi： 1S/C12H16O2/c1-12(2,9-13)11-6-4-10(5-7-11)8-14-3/h4-7,9H,8H2,1-3H3
• InChI Key： JDOLDVKFOJJLSU-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(=CC=1)C(C=O)(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-4-(methoxymethyl)phenyl-2-methylpropanal

Introduction to 2-4-(methoxymethyl)phenyl-2-methylpropanal (CAS No. 2228774-50-1) and Its Emerging Applications in Chemical Biology

2-4-(methoxymethyl)phenyl-2-methylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 2228774-50-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This aldehyde derivative, characterized by a phenyl ring substituted with a methoxymethyl group at the 2 and 4 positions and an aldehyde functional group at the 2-position of the side chain, presents a versatile scaffold for further chemical modifications and biological evaluations. The compound's molecular architecture suggests potential interactions with biological targets, making it a valuable candidate for drug discovery and mechanistic studies.

The methoxymethyl (also known as O-methyl ether) substituents on the phenyl ring introduce both steric bulk and electronic modulation, which can influence binding affinity and selectivity when interacting with proteins or enzymes. This feature is particularly relevant in the design of small-molecule probes that require precise spatial and electronic tuning to modulate biological pathways. Additionally, the presence of an aldehyde group at the end of a branched alkyl chain provides a reactive handle for further derivatization, enabling the synthesis of more complex molecules through condensation reactions, Schiff base formations, or oxidation pathways.

In recent years, there has been a surge in interest in leveraging such structurally diverse compounds for therapeutic intervention. The 2-4-(methoxymethyl)phenyl-2-methylpropanal scaffold aligns well with current trends in medicinal chemistry, where compounds with multiple substituents are often preferred due to their enhanced binding properties. For instance, studies have demonstrated that phenyl derivatives with methoxy or ethoxy groups exhibit improved metabolic stability and bioavailability, which are critical factors in drug development. The specific combination of substituents in 2-4-(methoxymethyl)phenyl-2-methylpropanal may thus contribute to its potential as a lead compound or intermediate in the synthesis of novel therapeutics.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Aldehyde groups are well-known for their ability to participate in covalent interactions with biological targets, particularly cysteine residues found in many enzymes. This reactivity can be exploited to develop irreversible inhibitors or probes that provide insights into enzyme mechanisms. Furthermore, the branched alkyl side chain may influence how the molecule fits into enzyme active sites, potentially allowing for higher selectivity over off-target proteins. Such selectivity is paramount in drug design to minimize side effects and improve therapeutic efficacy.

Emerging research also highlights the compound's utility as a building block for more complex molecules. For example, researchers have explored its use in generating heterocyclic scaffolds by reacting it with nitrogen-containing compounds or through cyclization reactions. These derivatives can exhibit novel biological activities due to the introduction of nitrogen atoms into the core structure. Nitrogen-containing heterocycles are particularly relevant in drug discovery, as they are prevalent in many approved drugs and often contribute to pharmacological properties such as receptor binding affinity and pharmacokinetic profiles.

The methoxymethyl group on the phenyl ring also opens avenues for exploring prodrug strategies. Methoxy ethers are known to be labile under physiological conditions, where they can undergo hydrolysis to release active moieties or modify drug solubility and permeability. By incorporating this moiety into 2-4-(methoxymethyl)phenyl-2-methylpropanal, chemists can design prodrugs that enhance delivery or target-specific tissues more effectively. This approach is particularly useful for poorly water-soluble drugs or those requiring targeted release within biological systems.

Another area of interest is the potential role of this compound in synthetic methodologies beyond drug discovery. Its unique structure makes it a candidate for developing new synthetic protocols or catalysts that can facilitate carbon-carbon bond formations or functional group transformations. For instance, palladium-catalyzed cross-coupling reactions could be employed to introduce additional aryl or vinyl groups onto the phenyl ring, expanding its utility as a synthetic intermediate. Such advancements would not only benefit medicinal chemistry but also contribute to broader efforts in sustainable chemistry by providing more efficient synthetic routes.

The compound's physicochemical properties also warrant discussion. The presence of both polar (aldehyde and ether) and non-polar (alkyl chain) regions suggests that 2-4-(methoxymethyl)phenyl-2-methylpropanal may exhibit balanced solubility characteristics across different solvents. This property is advantageous when designing molecules intended for both in vitro assays and in vivo applications, as it allows for flexibility in experimental conditions without compromising solubility or stability.

In conclusion, 2-4-(methoxymethyl)phenyl-2-methylpropanal (CAS No. 2228774-50-1) represents a promising entity within chemical biology with diverse applications ranging from drug discovery to synthetic chemistry. Its structural features—specifically the combination of an aldehyde group, branched alkyl side chain, and methoxymethyl-substituted phenyl ring—offer numerous possibilities for further exploration and development. As research continues to uncover new methodologies and biological targets, compounds like this are likely to play an increasingly important role in advancing our understanding of molecular interactions and developing innovative therapeutic solutions.